2,4-dihydroxybenzaldehyde (5,6-diphenyl-1,2,4-triazin-3-yl)hydrazone

• IUPAC Name: 4-[(E)-[(5,6-diphenyl-1,2,4-triazin-3-yl)hydrazinylidene]methyl]benzene-1,3-diol
• InChI: InChI=1S/C22H17N5O2/c28-18-12-11-17(19(29)13-18)14-23-26-22-24-20(15-7-3-1-4-8-15)21(25-27-22)16-9-5-2-6-10-16/h1-14,28-29H,(H,24,26,27)/b23-14+
• InChI Key: RUVGEGFJSMBYBG-OEAKJJBVSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N=NC(=N2)NN=CC3=C(C=C(C=C3)O)O)C4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(N=NC(=N2)N/N=C/C3=C(C=C(C=C3)O)O)C4=CC=CC=C4
• Molecular Formula: C22H17N5O2
• Molecular Weight: 383.4 g/mol

Description

2,4-dihydroxybenzaldehyde (5,6-diphenyl-1,2,4-triazin-3-yl)hydrazone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as DHBTDH and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DHBTDH involves the formation of a complex between the compound and the metal ion. The complex formation results in a change in the fluorescence properties of DHBTDH, which can be detected using spectroscopic techniques. The selectivity of DHBTDH towards metal ions is due to the specific coordination chemistry between the compound and the metal ion.
Biochemical and Physiological Effects:
DHBTDH has been found to have minimal biochemical and physiological effects. The compound has low toxicity and does not have any significant adverse effects on living cells. This property of DHBTDH makes it a suitable tool for biological applications.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using DHBTDH in lab experiments is its high sensitivity and selectivity towards metal ions. The compound is also easy to synthesize and has low toxicity. However, one of the limitations of using DHBTDH is its limited solubility in aqueous solutions, which can affect its performance in certain applications.

Future Directions

There are several future directions for the research and development of DHBTDH. One of the potential applications of DHBTDH is in the detection of metal ions in living cells and tissues. The development of new techniques for the delivery of DHBTDH to living cells could enable the detection of metal ions in real-time. Another potential direction for the research of DHBTDH is in the development of new fluorescent probes for the detection of other analytes such as biomolecules and pollutants.
Conclusion:
In conclusion, 2,4-dihydroxybenzaldehyde (5,6-diphenyl-1,2,4-triazin-3-yl)hydrazone is a highly useful compound for scientific research. Its potential applications in the detection of metal ions make it a valuable tool in various fields. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of DHBTDH have been discussed in this paper. Further research and development of DHBTDH could lead to new applications and discoveries in various fields.

Synthesis Methods

The synthesis of DHBTDH can be achieved using different methods. One of the common methods is the reaction between 2,4-dihydroxybenzaldehyde and 5,6-diphenyl-1,2,4-triazin-3-ylhydrazine in the presence of a catalyst. The reaction takes place under reflux conditions in a solvent such as ethanol or methanol. The product is then purified using column chromatography to obtain pure DHBTDH.

Scientific Research Applications

DHBTDH has been widely used in scientific research due to its potential applications in various fields. One of the significant applications of DHBTDH is in the detection of metal ions. DHBTDH has been found to be a highly sensitive and selective fluorescent probe for the detection of metal ions such as copper, iron, and zinc. This property of DHBTDH makes it a useful tool in the analysis of metal ions in biological and environmental samples.